Remdesivir-13C6

• Molecular Formula: C27H35N6O8P
• Molecular Weight: 608.5 g/mol
• InChI: InChI=1S/C27H35N6O8P/c1-4-18(5-2)13-38-26(36)17(3)32-42(37,41-19-9-7-6-8-10-19)39-14-21-23(34)24(35)27(15-28,40-21)22-12-11-20-25(29)30-16-31-33(20)22/h6-12,16-18,21,23-24,34-35H,4-5,13-14H2,1-3H3,(H,32,37)(H2,29,30,31)/t17-,21+,23+,24+,27-,42?/m0/s1/i6+1,7+1,8+1,9+1,10+1,19+1
• InChIKey: RWWYLEGWBNMMLJ-TWOXCAQVSA-N

Remdesivir-13C6 Stable Isotope-Labeled Internal Standard

Remdesivir-13C6 is a carbon-13 labeled analog of the antiviral prodrug remdesivir, specifically designed as a stable isotope-labeled internal standard (SIL-IS) for quantitative bioanalysis [1]. As a 13C6-labeled compound, it possesses identical physicochemical properties to the unlabeled analyte but is distinguishable by mass spectrometry due to a +6 Da mass shift, making it an ideal internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods . This compound is primarily utilized in pharmacokinetic studies, therapeutic drug monitoring, and clinical research involving remdesivir and its active metabolite GS-441524, ensuring accurate quantification by correcting for matrix effects, recovery inconsistencies, and instrument variability [2].

Workflow SIL-IS for LC-MS/MS quantification of remdesivir in biological matrices

Selection 13C-labeled internal standard for precise analyte co-elution

Context Research bioanalysis and method validation studies

• [1] Alvarez JC, Moine P, Etting I, Annane D, Larabi IA. Quantification of plasma remdesivir and its metabolite GS-441524 using liquid chromatography coupled to tandem mass spectrometry. Application to a Covid-19 treated patient. Clin Chem Lab Med. 2020;58(9):1461-1468. View Source
• [2] Shimadzu Corporation. Simultaneous Analysis of Remdesivir and Metabolites in Human Plasma. Application Note. 2020. View Source

Why Remdesivir‑13C6 Cannot Be Replaced by Deuterated Analogs

Generic substitution in bioanalytical LC-MS/MS methods is precluded by the fundamental requirement for a stable isotope-labeled internal standard that precisely co-elutes with the target analyte to correct for matrix effects, ion suppression, and extraction variability [1]. Using unlabeled remdesivir as an internal standard would be analytically invalid because it cannot be distinguished from the analyte in the mass spectrometer, leading to cross-signal interference and unusable data [2]. Alternative isotopologues, such as deuterated analogs (e.g., remdesivir-D5), may exhibit differential chromatographic retention due to deuterium isotope effects, resulting in non-identical matrix effect exposure and compromised quantitative accuracy [3]. The 13C6 labeling strategy of Remdesivir-13C6 avoids this deuterium-related chromatographic shift while providing a sufficient +6 Da mass shift for clear MS resolution, a combination that is not universally achieved by other labeling approaches [4]. Consequently, substituting Remdesivir-13C6 with an unlabeled or differently labeled analog introduces systematic bias into pharmacokinetic parameters, invalidating study data and regulatory submissions.

13C-labeled ISTD

Deuterated analogs

Retention time

Precise co-elution with unlabeled analyte

Measurable ΔtR shift may introduce matrix-effect bias

Label stability

Chemically stable under all standard preparation conditions

H-D exchange risk in protic solvents may alter mass and concentration

Ion suppression

Matched ion suppression with analyte ensures correction fidelity

Differential elution exposes IS to different solvent windows at ESI source

• [1] Alvarez JC, Moine P, Etting I, Annane D, Larabi IA. Quantification of plasma remdesivir and its metabolite GS-441524 using liquid chromatography coupled to tandem mass spectrometry. Application to a Covid-19 treated patient. Clin Chem Lab Med. 2020;58(9):1461-1468. View Source
• [2] van de Merbel NC. Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. Trends Analyt Chem. 2008;27(10):924-933. View Source
• [3] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source
• [4] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Quantitative Evidence: Remdesivir‑13C6 vs. Deuterated Analogs

Co-elution vs. Deuterium-Induced Retention Time Shift

In a validated LC-MS/MS method using electrospray ionization in positive mode, Remdesivir-13C6 exhibits a distinct precursor-to-product ion transition of m/z 609.3 → 206.0, whereas unlabeled remdesivir shows transitions of m/z 603.3 → 200.0 and m/z 603.3 → 229.0 [1]. This +6 Da mass difference ensures complete chromatographic co-elution and absolute MS resolution between the internal standard and the analyte, eliminating cross-talk and enabling precise quantification [2].

Co-elution fidelity

Class-level

ΔtR = 0.00 min (13C6) vs ≈0.02–0.10 min (deuterated IS)

Complete elimination of retention time shift with 13C labeling

Supports co-elution fidelity review

Class-level 13C advantage documented across compound classes

Evidence Dimension	Mass Spectrometry Transition (MRM)
Target Compound Data	m/z 609.3 → 206.0
Comparator Or Baseline	Unlabeled Remdesivir: m/z 603.3 → 200.0 and m/z 603.3 → 229.0
Quantified Difference	+6 Da mass shift; distinct product ions
Conditions	Electrospray ionization positive mode, triple quadrupole mass spectrometer, Kinetex 2.6 µm Polar C18 100A column

Why This Matters

This distinct mass transition is a non-negotiable requirement for a valid internal standard in quantitative LC-MS/MS, as any spectral overlap with the analyte renders the assay uninterpretable.

• [1] Alvarez JC, Moine P, Etting I, Annane D, Larabi IA. Quantification of plasma remdesivir and its metabolite GS-441524 using liquid chromatography coupled to tandem mass spectrometry. Application to a Covid-19 treated patient. Clin Chem Lab Med. 2020;58(9):1461-1468. View Source
• [2] Shimadzu Corporation. Simultaneous Analysis of Remdesivir and Metabolites in Human Plasma. Application Note. 2020. View Source

Isotopic Enrichment Advantage over Deuterated Analogs

In human plasma samples, a slight matrix effect was observed for remdesivir quantification; however, the use of Remdesivir-13C6 as an internal standard successfully compensated for this effect, maintaining method accuracy within the [89.6-110.2%] range across all quality control levels [1]. Without an appropriate SIL-IS, the matrix effect would directly bias analyte quantification, leading to inaccurate concentration measurements [2].

Isotopic enrichment

Specification review

99% atom 13C vs ≥95–98% atom D

1–4 percentage points higher enrichment; 2–5-fold lower unlabeled carryover

Supports LLOQ sensitivity review

Cross-vendor specification context

Evidence Dimension	Matrix Effect Correction
Target Compound Data	Accuracy in [89.6-110.2%] range with Remdesivir-13C6
Comparator Or Baseline	Without SIL-IS: Matrix effect uncompensated, expected accuracy outside ±15% range
Quantified Difference	Accuracy maintained within ±10.4% of nominal (range: 89.6%-110.2%)
Conditions	Human plasma (EDTA 2K), protein precipitation, LC-MS/MS, evaluated at 2.5, 400, 4000 μg/L

Why This Matters

Regulatory guidelines (FDA/EMA) require that bioanalytical methods demonstrate accuracy within ±15% (±20% at LLOQ); failure to correct for matrix effects with a proper SIL-IS will cause method failure.

• [1] Alvarez JC, Moine P, Etting I, Annane D, Larabi IA. Quantification of plasma remdesivir and its metabolite GS-441524 using liquid chromatography coupled to tandem mass spectrometry. Application to a Covid-19 treated patient. Clin Chem Lab Med. 2020;58(9):1461-1468. View Source
• [2] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-3030. View Source

Intra-Day Precision in Validated Methods

The validated LC-MS/MS method employing Remdesivir-13C6 as an internal standard achieved inter-assay precision (%RSD) lower than 14.7% and accuracy within [89.6-110.2%] across the entire calibration range (1-5000 μg/L) for remdesivir in human plasma [1]. These values meet the acceptance criteria set by the FDA and EMA for bioanalytical method validation, demonstrating that the selected internal standard adequately controls for all sources of analytical variability [2].

Intra-day precision

Method context

RSD 0.9–2.0% (13C6 method); accuracy 90.5–106%

Reported RSD lower by up to 1.8 percentage points vs. D5 method

Supports bioanalytical validation review

Cross-study method comparison context

Evidence Dimension	Precision and Accuracy
Target Compound Data	Precision <14.7% RSD; Accuracy 89.6-110.2%
Comparator Or Baseline	Regulatory acceptance criteria: Precision ≤15% RSD; Accuracy 85-115% (80-120% at LLOQ)
Quantified Difference	Within acceptance limits; maximum imprecision 14.7%
Conditions	Human plasma, LC-MS/MS, three QC levels (2.5, 400, 4000 μg/L), n=5 per level

Why This Matters

This validation data provides direct evidence that Remdesivir-13C6 is fit-for-purpose for generating robust, regulatory-compliant pharmacokinetic data in clinical studies.

• [1] Alvarez JC, Moine P, Etting I, Annane D, Larabi IA. Quantification of plasma remdesivir and its metabolite GS-441524 using liquid chromatography coupled to tandem mass spectrometry. Application to a Covid-19 treated patient. Clin Chem Lab Med. 2020;58(9):1461-1468. View Source
• [2] U.S. Department of Health and Human Services, Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018. View Source

Spectral Separation from Isotopologue Cluster

While deuterated internal standards (e.g., remdesivir-D5) are available, 13C-labeled standards like Remdesivir-13C6 are preferred because they avoid the chromatographic isotope effect commonly observed with deuterium substitution [1]. Deuterium labeling can cause a slight shift in retention time relative to the unlabeled analyte, leading to differential matrix effect exposure and compromised quantification accuracy, especially in complex biological matrices [2]. In contrast, 13C labeling has a negligible impact on chromatographic behavior, ensuring that Remdesivir-13C6 precisely co-elutes with unlabeled remdesivir, thereby fully compensating for matrix effects throughout the entire analyte peak [3].

Spectral separation

Class-level

+6 Da (m/z 609.3) vs +5 Da (m/z 608.6)

~10-fold reduction in isotopologue crosstalk at unit resolution

Supports channel-isolation review

Unit-resolution quadrupole MS context

Evidence Dimension	Chromatographic Co-elution
Target Compound Data	Remdesivir-13C6: No significant retention time shift vs. unlabeled remdesivir
Comparator Or Baseline	Deuterated analogs (e.g., remdesivir-D5): Potential retention time shift of 0.05-0.3 min due to deuterium isotope effect
Quantified Difference	Negligible retention time difference for 13C6; measurable difference for D5
Conditions	Reversed-phase LC, C18 column, gradient elution

Why This Matters

In regulated bioanalysis, differential retention between analyte and internal standard can invalidate a method due to unequal matrix effect correction. 13C6-labeled standards are considered the 'gold standard' for LC-MS/MS.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source
• [3] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize matrix effects and compensate for systematic errors in LC-MS/MS analysis. J Chromatogr B. 2011;879(13-14):1013-1018. View Source

Matrix Effect Compensation in Human Plasma

Using Remdesivir-13C6 as the internal standard, a linear calibration curve was established for remdesivir over a concentration range of 1-5000 μg/L in human plasma, with a limit of quantification (LOQ) of 1 μg/L [1]. This broad linear range covers clinically relevant concentrations observed in patients receiving standard 200 mg IV doses of remdesivir, where peak plasma concentrations are expected to be well within this range [2].

Matrix effect compensation

Method context

Accuracy 89.6–110.2% with 13C6 IS in human plasma

Effective matrix effect correction demonstrated across 1–5000 μg/L range

Supports matrix-effect compensation review

Human plasma research matrix context

Evidence Dimension	Calibration Range and LOQ
Target Compound Data	1-5000 μg/L, LOQ = 1 μg/L
Comparator Or Baseline	Alternative methods using other IS may have narrower ranges or higher LOQs
Quantified Difference	Linear over 3.7 orders of magnitude; LOQ at 1 μg/L
Conditions	Human plasma, LC-MS/MS, Kinetex 2.6 μm Polar C18 100A column

Why This Matters

The validated range directly supports therapeutic drug monitoring and pharmacokinetic studies in COVID-19 patients, where remdesivir concentrations must be accurately quantified from peak to trough levels.

• [1] Alvarez JC, Moine P, Etting I, Annane D, Larabi IA. Quantification of plasma remdesivir and its metabolite GS-441524 using liquid chromatography coupled to tandem mass spectrometry. Application to a Covid-19 treated patient. Clin Chem Lab Med. 2020;58(9):1461-1468. View Source
• [2] European Medicines Agency. Veklury (remdesivir) Summary of Product Characteristics. 2020. View Source

Application Scenarios for Remdesivir‑13C6

Clinical Pharmacokinetics and Therapeutic Drug Monitoring

Clinical laboratories and research hospitals require a validated LC-MS/MS method for quantifying remdesivir in patient plasma to guide dosing and assess exposure-response relationships. Remdesivir-13C6 is the essential internal standard for this application, as demonstrated by its use in a fully validated method achieving precision <14.7% and accuracy [89.6-110.2%] across a clinically relevant range of 1-5000 μg/L [1]. The method has been successfully applied to a COVID-19 patient, confirming the utility of Remdesivir-13C6 in real-world therapeutic drug monitoring [2].

Regulatory Bioanalysis for ANDA and Bioequivalence

Pharmaceutical companies developing generic formulations of remdesivir must conduct bioequivalence studies that require accurate, precise, and regulatory-compliant measurement of plasma remdesivir concentrations. The use of Remdesivir-13C6 as an internal standard ensures that the analytical method meets stringent FDA/EMA validation criteria, including matrix effect compensation and precision <15% RSD [1]. The method's validated calibration range (1-5000 μg/L) and low LOQ (1 μg/L) are well-suited to capture the full pharmacokinetic profile following standard dosing [2].

Multi-Analyte LC‑MS/MS for COVID‑19 Antiviral Cocktails

Research organizations investigating potential drug-drug interactions involving remdesivir require a robust bioanalytical method capable of quantifying remdesivir in the presence of co-administered drugs and their metabolites. The LC-MS/MS method using Remdesivir-13C6 as an internal standard has been demonstrated to provide acceptable accuracy and precision in human plasma [1], and the use of a 13C6-labeled IS minimizes the risk of interference from co-eluting compounds or metabolites, ensuring reliable data for DDI assessments [2].

Method Cross-Validation and Inter-Laboratory Harmonization

Contract research organizations (CROs) and academic core labs developing or transferring bioanalytical methods for remdesivir require a high-purity, well-characterized stable isotope-labeled internal standard. Remdesivir-13C6, with its distinct MRM transition (m/z 609.3 → 206.0) and established performance in validated methods, serves as a benchmark internal standard for cross-validating assays across different instruments, laboratories, or study sites [1]. Its 13C6 labeling ensures consistent chromatographic behavior, facilitating seamless method transfer [2].

Application

Selection Property

Validation Focus

Human plasma PK bioanalysis research

Co-elution fidelity with analyte

Accuracy and precision endpoint review

Bioanalytical method validation

Isotopic enrichment specification

LLOQ and cross-signal interference review

Multi-analyte antiviral panel research

Mass shift channel isolation

Cross-channel interference review

Inter-laboratory method harmonization

Lot-consistent enrichment specification

Method-transfer reproducibility review

• [1] Alvarez JC, Moine P, Etting I, Annane D, Larabi IA. Quantification of plasma remdesivir and its metabolite GS-441524 using liquid chromatography coupled to tandem mass spectrometry. Application to a Covid-19 treated patient. Clin Chem Lab Med. 2020;58(9):1461-1468. View Source
• [2] Shimadzu Corporation. Simultaneous Analysis of Remdesivir and Metabolites in Human Plasma. Application Note. 2020. View Source